Cas no 2227794-23-0 (rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• CAS No: 2227794-23-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6241493
• PubChem ID: 165583235
• Update Time: 2025-07-22

rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid
• EN300-1533438
• rac-(1R,2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclopentane-1-carboxylic acid
• 2227794-23-0

• Inchi： 1S/C24H26N2O5/c27-22(26-21-11-5-10-19(21)23(28)29)12-13-25-24(30)31-14-20-17-8-3-1-6-15(17)16-7-2-4-9-18(16)20/h1-4,6-9,19-21H,5,10-14H2,(H,25,30)(H,26,27)(H,28,29)/t19-,21+/m1/s1
• InChI Key： QLSYHNOKTWTZNF-CTNGQTDRSA-N
• SMILES： OC([C@@H]1CCC[C@@H]1NC(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS: 2227794-23-0)

The compound rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS: 2227794-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentane backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutics.

One of the key areas of investigation has been the stereochemical properties of this compound. The rac-(1R,2S) configuration presents distinct advantages in terms of stability and reactivity, making it a valuable candidate for asymmetric synthesis. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC), to elucidate its structural and conformational dynamics. These studies have provided insights into its interactions with biological targets, particularly in the context of protease inhibition.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the utility of rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid as a precursor for the synthesis of cyclic peptidomimetics. The study highlighted its role in enhancing the bioavailability and metabolic stability of peptide-based drugs. Additionally, the Fmoc group was found to facilitate efficient solid-phase peptide synthesis (SPPS), enabling the rapid assembly of complex peptide architectures.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as a modulator of protein-protein interactions (PPIs). The researchers designed a series of derivatives based on the rac-(1R,2S) scaffold and evaluated their binding affinities to specific protein targets. The results indicated that modifications to the cyclopentane ring could significantly influence the compound's pharmacological profile, opening new avenues for the development of PPI inhibitors.

Despite these promising findings, challenges remain in optimizing the synthesis and scalability of rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid. Recent efforts have focused on streamlining its production through catalytic asymmetric synthesis and green chemistry approaches. For instance, a study in Organic Process Research & Development reported a novel catalytic system that achieved high enantioselectivity and yield, reducing the reliance on costly and environmentally hazardous reagents.

In conclusion, rac-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclopentane-1-carboxylic acid (CAS: 2227794-23-0) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from peptide synthesis to the modulation of biological interactions, with ongoing research aimed at overcoming synthetic and pharmacological hurdles. As the field advances, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.